2-(2-Methoxynaphthalen-1-yl)acetaldehyde

• IUPAC Name: 2-(2-methoxynaphthalen-1-yl)acetaldehyde
• InChI: InChI=1S/C13H12O2/c1-15-13-7-6-10-4-2-3-5-11(10)12(13)8-9-14/h2-7,9H,8H2,1H3
• InChI Key: XOAVYDZXOVOAJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CC=O
• Molecular Formula: C13H12O2
• Molecular Weight: 200.23 g/mol
• CAS RN: 156941-55-8

Description

“2-(2-Methoxynaphthalen-1-yl)acetaldehyde” is a chemical compound with the formula C13H12O2 and a molecular weight of 200.23 g/mol. It belongs to the categories of Aldehydes and Ketones. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “2-(2-Methoxynaphthalen-1-yl)acetaldehyde” is represented by the formula C13H12O2. The exact structure would be available in the documents provided by the suppliers.

Scientific Research Applications

Corrosion Inhibitor

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Drug Development

. However, the specific role or application of this compound in drug development is not detailed in the source.

Treatment of Rheumatic Conditions

. However, the specific role or application of this compound in these treatments is not detailed in the source.

Chemical Research

. It is often used in experiments to understand its properties and potential applications.

Safety and Hazards

The safety and hazards of “2-(2-Methoxynaphthalen-1-yl)acetaldehyde” are outlined in its Material Safety Data Sheet (MSDS), which should be provided by the supplier. It’s important to handle this compound with care, using appropriate personal protective equipment, and to avoid direct contact, inhalation, or ingestion.

Synthesis routes and methods

Procedure details

120 mg of 2-methoxy-1-(2-methoxyvinyl)naphthalene was dissolved in 4 ml of 2 N hydrochloric acid-tetrahydrofuran (1:1). The obtained mixture was then stirred at 70° C. for 2 hours. The reaction solution was cooled to a room temperature and then diluted with ethyl acetate. The resultant product was washed with water and a saturated sodium chloride aqueous solution. The organic layer was dried over magnesium sulfate and then concentrated under a reduced pressure, so as to obtain 115 mg of (2-methoxynaphthalen-1-yl)acetaldehyde. This compound was used in the following reaction without further purification.